6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione

• CAS RN: 115438-12-5
• Molecular Formula: C7H4BrNO4S
• Molecular Weight: 278.1

Description

6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione (BDBT) is a compound derived from the benzoxathiazine family of heterocyclic compounds. This compound is of particular interest due to its unique properties, which make it useful in a variety of areas, including medicinal chemistry and organic synthesis. BDBT can be synthesized using a range of methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione has been studied extensively for its potential applications in medicinal chemistry and organic synthesis. In medicinal chemistry, 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione has been studied for its potential as an anti-inflammatory agent and as a potential therapeutic agent for the treatment of cancers. In organic synthesis, 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione has been studied as a building block for the synthesis of other heterocyclic compounds. 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione has also been studied for its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

The mechanism of action of 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione is not yet fully understood. However, it is believed that 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione interacts with a range of proteins and enzymes, resulting in the inhibition of certain biochemical pathways. It is also believed that 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione may interact with certain receptors, resulting in the modulation of cellular signaling pathways.
Biochemical and Physiological Effects
6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione has been studied for its potential effects on a range of biochemical and physiological processes. In vitro studies have shown that 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione can inhibit the proliferation of cancer cells and can induce apoptosis in certain types of cancer cells. 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione has also been shown to reduce inflammation in animal models and to have anti-oxidant and anti-apoptotic effects. In addition, 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase.

Advantages and Limitations for Lab Experiments

6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione has a number of advantages and limitations for use in lab experiments. One advantage of 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione is that it can be synthesized using a range of methods, making it a versatile compound for use in medicinal chemistry and organic synthesis. Another advantage is that it is relatively stable, making it suitable for use in a variety of laboratory experiments.
However, there are some limitations to the use of 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione in laboratory experiments. One limitation is that it is not very soluble in water, making it difficult to use in certain types of experiments. In addition, 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione is not very stable in air, making it difficult to store for long periods of time.

Future Directions

There are a number of potential future directions for research on 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione. One potential direction is to further explore the mechanism of action of 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione and to identify potential therapeutic targets. Another potential direction is to investigate the potential of 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione as an anti-cancer agent and to study its potential toxicity. Additionally, further research could be conducted on the synthesis of 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione in order to improve its yield and efficiency. Finally, further research could be conducted on the potential applications of 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione in medicinal chemistry and organic synthesis.

Synthesis Methods

6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione can be synthesized using either a direct or indirect method. The direct method involves the reaction of bromobenzene and 4-chloro-2-methyl-3-thiocyanatobenzene in the presence of a base. This reaction produces a mixture of 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione and 2,2,4-trimethyl-3-thiocyanatobenzene, which can be separated by column chromatography. The indirect method involves the reaction of 4-chloro-2-methyl-3-thiocyanatobenzene with bromoacetone in the presence of a base. This reaction produces 6-bromo-3,4-dihydro-1,2lambda6,3-benzoxathiazine-2,2,4-trione and 2,2,4-trimethyl-3-thiocyanatobenzene, which can be separated by column chromatography.